Cas no 1805856-90-9 (2-Formyl-4-methoxyphenylpropanal)

• Product Name: 2-Formyl-4-methoxyphenylpropanal
• CAS No: 1805856-90-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 4961598
• Update Time: 2025-10-29

2-Formyl-4-methoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-4-methoxyphenylpropanal

• Inchi： 1S/C11H12O3/c1-8(6-12)11-4-3-10(14-2)5-9(11)7-13/h3-8H,1-2H3
• InChI Key： BELNRBYWFIGEHP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=O)C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4

Additional information on 2-Formyl-4-methoxyphenylpropanal

Professional Introduction to 2-Formyl-4-methoxyphenylpropanal (CAS No. 1805856-90-9)

2-Formyl-4-methoxyphenylpropanal, identified by the Chemical Abstracts Service Number (CAS No.) 1805856-90-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This aldehyde derivative, featuring a phenyl ring substituted with both a formyl group and a methoxy group, along with a propanal side chain, presents a versatile scaffold for the development of novel bioactive molecules.

The compound’s molecular structure, characterized by the presence of an aldehyde functionality at the 2-position of the phenyl ring and a methoxy group at the 4-position, makes it an attractive candidate for further chemical manipulation. Aldehydes are well-known for their reactivity in forming Schiff bases, imines, and other heterocyclic structures, which are pivotal in drug discovery. The methoxy group introduces electronic and steric effects that can modulate the compound’s interactions with biological targets, making it a valuable intermediate in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural features of 2-formyl-4-methoxyphenylpropanal align well with this trend, as they provide multiple sites for functionalization. For instance, the formyl group can undergo condensation reactions with amino compounds to form Schiff bases, which have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. Similarly, the methoxy-substituted phenyl ring can serve as a pharmacophore in designing molecules that interact with specific enzymes or receptors.

One of the most compelling aspects of 2-formyl-4-methoxyphenylpropanal is its potential application in the synthesis of protease inhibitors. Proteases play crucial roles in numerous biological processes, including signal transduction, DNA replication, and metabolic regulation. Dysregulation of protease activity is implicated in various diseases such as cancer, inflammation, and viral infections. The aldehyde moiety in this compound allows for the formation of covalent bonds with active-site residues in proteases, potentially leading to the development of potent and selective inhibitors. Preliminary studies have suggested that derivatives of this compound exhibit promising inhibitory activity against certain proteases, making them attractive candidates for further investigation.

The methoxy group at the 4-position of the phenyl ring also contributes to the compound’s versatility. Methoxy-substituted aromatic compounds are frequently found in natural products and pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. In particular, methoxy groups can influence electronic distribution within the aromatic ring, affecting its interaction with biological targets. This feature has been leveraged in designing molecules with improved pharmacokinetic profiles and reduced toxicity.

Recent advancements in computational chemistry have further enhanced the utility of 2-formyl-4-methoxyphenylpropanal as a building block for drug discovery. Molecular modeling studies have shown that this compound can be effectively incorporated into drug-like scaffolds through virtual screening and docking simulations. These computational approaches allow researchers to predict potential binding interactions between 2-formyl-4-methoxyphenylpropanal derivatives and target proteins with high accuracy. Such predictions are invaluable for guiding experimental design and optimizing lead compounds.

The synthesis of 2-formyl-4-methoxyphenylpropanal also presents interesting challenges and opportunities from a synthetic chemistry perspective. The presence of both an aldehyde and a methoxy-substituted phenyl ring necessitates careful consideration of reaction conditions to prevent unwanted side products. However, modern synthetic methodologies have enabled efficient access to this compound through multi-step sequences involving formylation reactions and aromatic substitution techniques. These synthetic routes are not only scalable but also amenable to modifications that can introduce additional functional groups or alter regioselectivity.

In conclusion,2-formyl-4-methoxyphenylpropanal (CAS No. 1805856-90-9) represents a promising scaffold for pharmaceutical research due to its unique structural features and reactivity. Its potential applications in drug discovery span across various therapeutic areas, including oncology, inflammation, and infectious diseases. With ongoing advancements in synthetic chemistry and computational biology,2-formyl-4-methoxyphenylpropanal is poised to play a significant role in the development of next-generation bioactive molecules.